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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cumyluron is a urea-based herbicide utilized for the control of grassy weeds in rice cultivation
and turf management.[1][2] Its primary mode of action is the inhibition of acyl-ACP thioesterase
(FAT), a critical enzyme in the fatty acid biosynthesis pathway in plants.[3] This disruption of
lipid metabolism leads to the suppression of weed growth. Notably, Cumyluron also exhibits a
safening effect in rice, protecting the crop from the phytotoxic effects of other herbicides,
particularly those from the sulfonylurea class.[1] This document provides detailed application

notes and experimental protocols for the use of Cumyluron in rice paddies for research
purposes.

Physicochemical Properties of Cumyluron
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Property Value
1-(2-chlorobenzyl)-3-(1-methyl-1-

UPAC Name ph(enylethyl)ure: " '

CAS Number 99485-76-4

Molecular Formula C17H19CIN20

Molecular Weight 302.80 g/mol

Physical State White crystalline solid

Aqueous Solubility Low

Volatility Low

Source: Benchchem, 2025; AERU, 2025[1][3]

Application Notes and Protocols

While specific application rates for Cumyluron in rice paddies are not readily available in public
literature and would be specified on the product label of a commercial formulation, this section
outlines a general protocol based on standard herbicide application practices in rice cultivation.
Researchers must consult the product label for the specific Cumyluron formulation being used
to determine the precise application rate.

Formulations: Cumyluron is typically supplied as granules or a suspension concentrate.[1][2]

Timing of Application: The application timing of herbicides in rice is critical for efficacy and crop
safety. Herbicides are generally applied at the following stages:

o Pre-emergence: Applied before the emergence of weeds, typically 1-3 days after seeding
(DAS) or transplanting (DAT).[4]

o Post-emergence: Applied after the emergence of weeds, usually when they are at the 3-4
leaf stage.[4]

General Application Protocol for Liquid Formulations:
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» Field Preparation: Ensure the rice paddy is properly leveled to allow for even water
distribution.

o Water Management: For pre-emergence applications, the soil should be moist. For post-
emergence applications in a flooded paddy, the water level should be lowered to expose at
least 70% of the weed foliage.[5] Water should be held static for at least 5 days after
application to prevent the herbicide from moving out of the treated area.[6]

o Sprayer Calibration: Calibrate the sprayer to ensure the correct volume of spray solution is
applied uniformly across the target area.

e Mixing:

o Fill the spray tank with 50-75% of the required volume of clean water.

o Begin agitation.

o If required, add a compatibility agent and/or defoamer.

o Add the Cumyluron suspension concentrate to the tank.

o Add any tank-mix partners (e.g., sulfonylurea herbicide).

o Add the remaining water to the tank.

o If required by the product label, add an adjuvant such as a non-ionic surfactant or crop oil
concentrate.

o Continue agitation throughout the application process.

o Application: Apply the spray solution uniformly over the target area. For aerial applications, a
minimum spray volume of 10 gallons per acre is recommended.[5]

o Post-Application: For post-emergence applications, re-flood the paddy to the desired depth
1-3 days after application.[4]

General Application Protocol for Granular Formulations:
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o Field Preparation: Ensure the rice paddy is properly leveled.

o Water Management: Apply granular herbicides into a flooded paddy with a shallow, static
water level.

o Application: Broadcast the granules uniformly across the paddy, either manually or using a
granular applicator.

o Post-Application: Maintain the static water level for at least 5 days.

Table 1: Example Application Rates for Other Herbicides Used in Rice Paddies

Herbicide Application Rate (a.i.) Timing

Bensulfuron 0.06 Ib/acre Early post-emergence
Thiobencarb 3-4 Ib/acre Post-emergence
Propanil 3-6 Ib/acre Post-emergence
Pendimethalin 0.71-0.95 Ib/acre Pre-emergence

Note: This table is for contextual purposes only and does not represent the application rate for
Cumyluron.[6]

Experimental Protocols
Protocol for Evaluating the Efficacy of Cumyluron

This protocol is designed to assess the effectiveness of Cumyluron in controlling grassy
weeds in a research setting.

Materials:
» Rice seeds (variety of choice)
» Weed seeds (e.g., Echinochloa crus-galli - barnyard grass)

e Pots or designated field plots
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e Cumyluron formulation

e Spraying equipment

o Data collection tools (e.g., quadrats, biomass scale)
Procedure:

» Experimental Design: Use a randomized complete block design with a minimum of three
replications. Treatments should include an untreated control, and several rates of
Cumyluron.

e Planting:

o For pot studies, fill pots with a suitable soil mix and sow a known number of rice and weed
seeds at the appropriate depth.

o For field studies, prepare the seedbed and plant rice according to standard practices. If
natural weed pressure is low, overseed with target weed species.

» Herbicide Application: Apply Cumyluron at the desired rates and timings (pre- or post-
emergence) as described in the general application protocol.

o Data Collection:

o Weed Control Efficacy: At 7, 14, and 28 days after treatment (DAT), assess weed control
using a 0-100% rating scale (0 = no control, 100 = complete control). Also, count the
number of surviving weeds per unit area (e.g., using a quadrat).

o Weed Biomass: At 28 DAT, harvest the above-ground portion of weeds from a defined
area, dry them in an oven at 70°C to a constant weight, and record the dry biomass.

o Crop Phytotoxicity: At 7, 14, and 28 DAT, assess rice injury on a 0-100% scale (0 = no
injury, 100 = plant death).

o Yield: At maturity, harvest the rice from each plot, and determine the grain yield.
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o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to
determine the effect of Cumyluron on weed control, crop injury, and yield.

Protocol for Assessing the Safener Effect of Cumyluron

This protocol is designed to quantify the safening effect of Cumyluron when used in
combination with a sulfonylurea herbicide.

Materials:

» Rice seeds

e Cumyluron formulation

o Sulfonylurea herbicide (e.g., bensulfuron-methyl)
o Pots or designated field plots

e Spraying equipment

» Data collection tools

Procedure:

o Experimental Design: Use a randomized complete block design with a factorial arrangement
of treatments. Factors should include the sulfonylurea herbicide (with and without) and
Cumyluron (with and without), each at appropriate rates.

e Planting: Plant rice as described in the efficacy protocol.
» Herbicide Application: Apply the treatments at the desired timing (typically post-emergence).
» Data Collection:

o Crop Phytotoxicity: Assess rice injury at 7, 14, and 28 DAT as described previously.

o Plant Height and Biomass: At 28 DAT, measure the height of a subset of rice plants and
determine the shoot dry weight.
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o Yield: At maturity, determine the grain yield.

o Data Analysis: Analyze the data to determine if the addition of Cumyluron significantly
reduces the phytotoxic effects of the sulfonylurea herbicide on rice.

Mandatory Visualizations
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Caption: Workflow for a herbicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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